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Compound of Interest

Compound Name: 2-Ethylhexyl bromide

Cat. No.: B156332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current state of knowledge

regarding the environmental persistence and biodegradation of 2-Ethylhexyl bromide (CAS

No. 18908-66-2). Due to its application in chemical synthesis, including in the pharmaceutical

and agrochemical industries, understanding its environmental fate is crucial for a complete

lifecycle assessment.[1] This document summarizes the available physicochemical properties,

evaluates its potential for abiotic and biotic degradation, and outlines standard experimental

protocols for its environmental assessment. A significant lack of empirical data for 2-Ethylhexyl
bromide necessitates a qualitative assessment for some parameters, based on its chemical

structure and analogy to similar bromoalkanes. This guide aims to equip researchers,

scientists, and drug development professionals with the necessary information to evaluate the

environmental profile of this compound and to guide future research to fill existing data gaps.

Physicochemical Properties
The environmental distribution and persistence of a chemical are largely governed by its

physicochemical properties. The available data for 2-Ethylhexyl bromide are summarized in

Table 1. A notable data gap exists for the octanol-water partition coefficient (Kow), a critical

parameter for assessing bioaccumulation potential.
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Property Value Reference

Molecular Formula C8H17Br [2][3][4][5]

Molecular Weight 193.12 g/mol [2][3][4][5]

Appearance Clear colorless to yellow liquid [2][6]

Boiling Point 75-77 °C @ 16 mmHg [2][3]

Melting Point -55 °C (estimate) [6]

Density 1.086 g/mL at 25 °C [2]

Vapor Pressure 0.739 mmHg at 25 °C [6]

Water Solubility Insoluble [5][6]

Octanol-Water Partition

Coefficient (Log Kow)
No data available [7]

Flash Point 69 °C (157 °F) [6]

Environmental Persistence and Abiotic Degradation
The persistence of a chemical in the environment is determined by its resistance to various

degradation processes. For 2-Ethylhexyl bromide, both hydrolysis and photolysis are

potential abiotic degradation pathways.

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule is cleaved into two parts by the addition

of a water molecule. For halogenoalkanes like 2-Ethylhexyl bromide, hydrolysis results in the

substitution of the bromine atom with a hydroxyl group, forming the corresponding alcohol (2-

ethylhexanol) and hydrobromic acid.

The rate of hydrolysis is dependent on the structure of the haloalkane. 2-Ethylhexyl bromide
is a primary haloalkane.[8] Generally, the rate of hydrolysis for haloalkanes follows the trend:

tertiary > secondary > primary.[8][9] The rate is also influenced by the strength of the carbon-

halogen bond, with weaker bonds leading to faster hydrolysis.
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While specific experimental data on the hydrolysis rate of 2-Ethylhexyl bromide are not

available, it is expected to undergo slow hydrolysis under typical environmental pH conditions

(pH 4-9).

Photolysis
Photolysis is the decomposition of a chemical compound by light. While halide ions themselves

are generally inert to solar wavelengths, they can be transformed into reactive halogen species

through sensitized photolysis in the presence of other photoreactive constituents in natural

waters.[10] These reactive species can then participate in the degradation of organic

compounds. The extent to which direct or indirect photolysis contributes to the degradation of

2-Ethylhexyl bromide in the environment has not been experimentally determined. Its low

water solubility and moderate vapor pressure suggest that it will predominantly partition to soil

and sediment, reducing its exposure to direct photolysis in the water column.

Biodegradation
Biodegradation, the breakdown of organic matter by microorganisms, is a primary mechanism

for the removal of many organic pollutants from the environment.

Plausible Biodegradation Pathway
While no studies have specifically detailed the biodegradation pathway of 2-Ethylhexyl
bromide, research on similar bromoalkanes, such as 1-bromooctane, provides a strong basis

for a plausible pathway.[11][12] The degradation is likely initiated by a hydrolytic dehalogenase,

an enzyme that cleaves the carbon-bromine bond to produce 2-ethylhexanol.[11][12] This initial

step is crucial as it removes the halogen, often reducing the compound's toxicity and increasing

its bioavailability for subsequent degradation.

Following dehalogenation, the resulting 2-ethylhexanol can be oxidized to 2-ethylhexanoic acid,

which then enters central metabolic pathways, such as the beta-oxidation pathway for fatty

acids, ultimately leading to its mineralization to carbon dioxide and water under aerobic

conditions.[13]

The diagram below illustrates this proposed aerobic biodegradation pathway for 2-Ethylhexyl
bromide.
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Plausible aerobic biodegradation pathway of 2-Ethylhexyl bromide.

Experimental Protocols
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are widely accepted for evaluating the environmental fate of chemicals.

Hydrolysis as a Function of pH (OECD Guideline 111)
This guideline is used to determine the rate of abiotic hydrolysis of chemicals in aqueous

solutions at pH values commonly found in the environment (pH 4, 7, and 9).[14][15][16]

Methodology:

Preparation: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared. The test

substance is added to each solution at a concentration not exceeding 0.01 M or half its

saturation concentration.[15]

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 50°C for

a preliminary test) for a specified period.[14][15]

Analysis: At predetermined time intervals, aliquots are withdrawn and analyzed for the

concentration of the parent substance and any potential hydrolysis products.

Data Evaluation: The rate of hydrolysis is determined, and if significant, the half-life of the

substance is calculated for each pH.
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Start: OECD 111 Hydrolysis Test
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Workflow for OECD Guideline 111 Hydrolysis Test.
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Ready Biodegradability (OECD Guideline 301)
The OECD 301 series of tests are used to screen chemicals for ready biodegradability in an

aerobic aqueous medium.[1][17] A substance is considered readily biodegradable if it meets

certain pass levels of mineralization (conversion to CO2) within a 28-day period.[18][19]

Methodology (Example: CO2 Evolution Test, OECD 301B):

Inoculum: A microbial inoculum, typically from the activated sludge of a domestic wastewater

treatment plant, is prepared.[20]

Test Medium: A mineral medium containing the test substance as the sole organic carbon

source is inoculated with the prepared microorganisms.[18]

Incubation: The test vessels are incubated under aerobic conditions in the dark at a

controlled temperature for 28 days.[17]

Measurement: The amount of CO2 evolved is measured at regular intervals and is used to

calculate the percentage of biodegradation.

Pass Criteria: To be classified as readily biodegradable, a substance must achieve at least

60% of its theoretical CO2 production within a 10-day window during the 28-day test.[18]

Logical Framework for Environmental Assessment
Given the data gaps for 2-Ethylhexyl bromide, a structured approach is necessary to assess

its environmental persistence and biodegradation potential. The following diagram outlines a

logical workflow for such an assessment.
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Logical workflow for environmental assessment of 2-Ethylhexyl bromide.

Conclusion and Recommendations
2-Ethylhexyl bromide is a primary bromoalkane that is expected to be insoluble in water and

have a moderate vapor pressure. While it is likely to undergo slow abiotic degradation through

hydrolysis, biodegradation is expected to be the more significant environmental degradation
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pathway. A plausible aerobic biodegradation pathway involves initial hydrolytic dehalogenation

to 2-ethylhexanol, followed by oxidation and entry into central metabolic pathways.

However, there is a critical lack of empirical data on its environmental persistence and

biodegradation. Key data gaps include:

An experimentally determined octanol-water partition coefficient (Log Kow).

Rate constants for hydrolysis under different pH conditions.

Data on its photolytic stability.

Results from a ready biodegradability test (e.g., OECD 301).

It is strongly recommended that these data gaps be filled through experimental testing following

standardized OECD guidelines. This will enable a more quantitative and accurate assessment

of the environmental risks associated with 2-Ethylhexyl bromide, providing essential

information for its safe handling, use, and disposal.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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